Cas no 168297-84-5 ((4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one)

• Product Name: (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one
• CAS No: 168297-84-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00274262
• CID: 65800
• PubChem ID: 24868262
• Update Time: 2025-05-20

(4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-5,5-Dimethyl-4-phenyl-2-oxazolidinone
• (S)-(+)-5,5-Dimethyl-4-phenyl-2-oxazolidinone
• (S)-Phenyl superquat
• (4S)-5,5-dimethyl-4-phenyl-1,3-oxazolidin-2-one
• (S)-5,5-Dimethyl-4-phenyloxazolidin-2-one
• (S)-(-)-5,5-DIMETHYL-4-PHENYL-2-OXAZOLIDINONE
• 2-Oxazolidinone,5,5-dimethyl-4-phenyl-,(4S)-(9CI)
• (S)-Phenyl superquat,98%
• (S)-5,5-Dimethyl-4-phenyl-2-oxazolidinone,99%e.e.
• (S)-(+)-5,5-DIMETHYL-4-PHENYL-2-OXAZOL-I DINONE, 98% (99% EE/HPLC)
• (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one
• AS-77375
• A882180
• (R)-Phenyl superquat
• (S)-(+)-5,5-Dimethyl-4-phenyl-2-oxazolidinone min. 99,5%
• HSQRCAULDOQKPF-VIFPVBQESA-N
• AKOS015902059
• CHEBI:195072
• 168297-84-5
• 2-Oxazolidinone, 5,5-dimethyl-4-phenyl-, (4S)-
• DTXSID10370009
• AMY14822
• (S)-(+)-5,5-Dimethyl-4-phenyl-2-oxazolidinone, 98%
• SCHEMBL1443385
• MFCD00274262
• (S)-(+)-5,5-Dimethyl-4-phenyl-2-oxaZolidinone min. 99%
• G78172

• MDL： MFCD00274262
• Inchi： 1S/C11H13NO2/c1-11(2)9(12-10(13)14-11)8-6-4-3-5-7-8/h3-7,9H,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key： HSQRCAULDOQKPF-VIFPVBQESA-N
• SMILES： O1C(N[C@@H](C2C=CC=CC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1258 (rough estimate)
• Melting Point: 151-156 °C (lit.)
• Boiling Point: 326.97°C (rough estimate)
• Refractive Index: 1.5220 (estimate)
• PSA: 38.33000
• LogP: 2.57490
• Solubility: Not available
• Specific Rotation: 71 º (c=2 in chloroform)
• Optical Activity: [α]25/D +71°, c = 2 in chloroform

(4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：(BD32216)
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one

Recent Advances in the Application of (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one (CAS: 168297-84-5) in Chemical Biology and Pharmaceutical Research

The compound (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one (CAS: 168297-84-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This oxazolidinone derivative serves as a crucial chiral auxiliary and building block in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high stereoselectivity. Recent studies have explored its role in the synthesis of biologically active molecules, including potential drug candidates and agrochemicals, highlighting its importance in modern synthetic chemistry.

One of the most notable advancements involves the use of (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one in the development of novel catalytic systems. Researchers have demonstrated its efficacy in facilitating asymmetric aldol reactions, Michael additions, and other carbon-carbon bond-forming reactions. These reactions are pivotal in constructing complex molecular architectures found in natural products and pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry showcased its application in the synthesis of β-hydroxy carbonyl compounds with excellent enantiomeric excess (ee > 95%).

In addition to its synthetic utility, (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one has been investigated for its potential biological activities. Recent in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain enzymes, such as proteases and kinases, which are relevant to various disease pathways. While the exact mechanism of action remains under investigation, these findings open new avenues for drug discovery and development. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the design and evaluation of oxazolidinone-based inhibitors targeting bacterial RNA polymerase, demonstrating promising antibacterial activity.

The pharmaceutical industry has also recognized the value of (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one as a key intermediate in the production of active pharmaceutical ingredients (APIs). Its robust and scalable synthesis has been optimized to meet the demands of large-scale manufacturing. Recent patents and industrial reports highlight its use in the synthesis of antiviral and anticancer agents, further underscoring its commercial significance. A 2023 patent application by a leading pharmaceutical company detailed a novel synthetic route utilizing this compound to produce a potent antiviral drug candidate currently in clinical trials.

Despite these advancements, challenges remain in the broader application of (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one. Issues such as cost-effective production, environmental sustainability, and the exploration of its full pharmacological potential require further research. Collaborative efforts between academia and industry are essential to address these challenges and unlock the compound's full potential. Future studies may focus on expanding its utility in green chemistry initiatives and exploring its role in emerging therapeutic areas, such as neurodegenerative diseases and immunomodulation.

In conclusion, (4S)-5,5-dimethyl-4-phenyl-oxazolidin-2-one (CAS: 168297-84-5) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications in asymmetric synthesis, drug discovery, and industrial manufacturing highlight its enduring relevance. As research progresses, this compound is poised to play an even greater role in advancing the frontiers of science and medicine.